Cas no 1805973-96-9 (Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate
• CAS No: 1805973-96-9
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878704
• Update Time: 2025-06-09

Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-8(16)3-5-2-7(15(17)18)9(10(11)12)14-6(5)4-13/h2,10H,3H2,1H3
• InChI Key： CYIJIOGNAIIDST-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C#N)N=1)CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate

Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate: A Comprehensive Overview

Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate (CAS No. 1805973-96-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, a difluoromethyl group, and a nitro group, all attached to a pyridine ring. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The cyano group (-C≡N) is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. Similarly, the difluoromethyl group (-CF₂H) introduces fluorine atoms, which are highly electronegative and can enhance the compound's chemical stability and bioavailability. The nitro group (-NO₂), on the other hand, is a strong electron-withdrawing group that can contribute to the compound's aromaticity and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate in drug discovery and development. Researchers have explored its role as a potential lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its unique structure has been found to exhibit selective inhibition against certain enzymes, making it a promising candidate for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Furthermore, its electronic properties make it a candidate for applications in optoelectronic devices, where precise control over molecular architecture is crucial.

The synthesis of Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, reducing production costs and improving scalability.

From an environmental standpoint, researchers have also examined the biodegradability and ecological impact of this compound. Studies suggest that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-5-nitropyridine-3-acetate (CAS No. 1805973-96-9) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance in contemporary scientific research.